4-bromo-N'-ethylidenebenzohydrazide

• Molecular Formula: C9H9BrN2O
• Molecular Weight: 241.08g/mol
• IUPAC Name: 4-bromo-N-[(E)-ethylideneamino]benzamide
• InChI: InChI=1S/C9H9BrN2O/c1-2-11-12-9(13)7-3-5-8(10)6-4-7/h2-6H,1H3,(H,12,13)/b11-2+
• InChI Key: SCAJJXLAXNOALH-BIIKFXOESA-N
• SMILES: CC=NNC(=O)C1=CC=C(C=C1)Br
• Isomeric SMILES: C/C=N/NC(=O)C1=CC=C(C=C1)Br

Description

4-Bromo-N'-ethylidenebenzohydrazide is a hydrazone derivative synthesized via the condensation of 4-bromobenzohydrazide with an aldehyde. Its molecular structure features a central hydrazone (–NH–N=CH–) backbone, with a bromine substituent at the para position of the benzoyl group. The compound adopts an E-configuration at the C=N bond, as confirmed by X-ray crystallography, which reveals a planar arrangement with a dihedral angle of 4.1° between aromatic rings . This structural rigidity facilitates intermolecular interactions, such as N–H⋯O hydrogen bonding, leading to chain-like molecular packing in the crystal lattice .

The bromine atom enhances the compound’s electronic properties, making it a versatile scaffold for applications in antimicrobial agents, antifungal therapies, and catalytic coordination chemistry .

Comparison with Similar Compounds

Substituent Effects on Molecular Geometry

The dihedral angle between aromatic rings and the configuration of the hydrazone group are critical for molecular planarity and packing. For example:

• 4-Bromo-N'-(2-nitrobenzylidene)benzohydrazide : Dihedral angle = 4.1° , with nitro groups inducing steric hindrance but maintaining planarity .
• 3-Bromo-N'-(4-methoxybenzylidene)benzohydrazide : Methoxy substituents increase the dihedral angle to 8.5° , reducing planarity due to steric effects .
• 4-Bromo-N'-(pyridin-4-ylmethylene)benzohydrazide : Pyridyl substitution enhances π-π stacking interactions, stabilizing the crystal lattice .

Hydrogen Bonding Networks

• 4-Bromo-N'-(3,5-dibromo-2-hydroxybenzylidene)benzohydrazide (D13) : Forms intramolecular O–H⋯N and intermolecular N–H⋯O bonds, crucial for antifungal activity .
• 4-Bromo-N'-(4-oxopentan-2-ylidene)benzohydrazide: Acts as a tridentate ligand in oxidovanadium(V) complexes, coordinating via ONO donors .

Antimicrobial and Antifungal Efficacy

Compound Name	Substituents	MIC (μg/mL)	Key Findings	References
4-Bromo-N'-ethylidenebenzohydrazide	Ethylidene, Br (para)	N/A	Base scaffold for functionalization
D13	3,5-Dibromo-2-hydroxybenzylidene	In vitro: 0.5–1.0 (fungi)	Potent anti-Sporothrix activity; low mammalian toxicity
4-Bromo-N'-(pyridin-4-ylmethylene)	Pyridyl	3.13 (E. coli, P. aeruginosa)	Strong Gram-negative activity
Compound 12 (3-bromo derivative)	3-Bromo, 4-nitrobenzylidene	1.67 (pMICam)	Best antimicrobial in QSAR study

Anticancer Activity

• Compound 22 (4-bromo-N'-(3-phenylallylidene)): IC₅₀ = 1.20 μM (vs. 4.6 μM for 5-fluorouracil), attributed to enhanced electron-withdrawing effects from bromine .

Catalytic and Coordination Chemistry

• Oxidovanadium(V) Complexes: 4-Bromo-N'-(4-oxopentan-2-ylidene)benzohydrazide forms complexes with 80–85% catalytic efficiency in styrene epoxidation, outperforming non-brominated analogs due to bromine’s electron-withdrawing effects .
• Ligand Design : Bromine substituents stabilize metal-ligand charge transfer, enhancing catalytic longevity .

Electronic and QSAR Insights

• Electronic Parameters : Total energy (Te) and Wiener index (W) correlate with antimicrobial activity. Bromine’s electronegativity increases Te, improving interactions with microbial membranes .
• Topological Parameters : Valence zero-order molecular connectivity index (⁰χᵛ) predicts activity trends; bromine’s position (para vs. meta) alters this index significantly .